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Compound of Interest

Compound Name: Vermistatin

Cat. No.: B192645 Get Quote

Essential guidance for the safe handling and disposal of Vermistatin, ensuring laboratory

safety and regulatory compliance.

For researchers, scientists, and drug development professionals, the proper management of

chemical compounds is paramount. This document provides a comprehensive, step-by-step

guide to the safe disposal of Vermistatin, a metabolite produced by several fungal species,

including Penicillium vermiculatum and Talaromyces verruculosus.[1][2] Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring compliance

with environmental regulations.

Chemical and Physical Properties
A summary of Vermistatin's key chemical and physical properties is provided in the table

below for easy reference.
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Property Value

Molecular Formula C18H16O6[3]

Molecular Weight 328.32 g/mol [4]

Appearance White to off-white solid[2]

CAS Number 72669-21-7[3][5]

Solubility Soluble in methanol and DMSO[2]

Storage
Store at -20°C for the long term or between

10°C - 25°C.[2][4]

Personal Protective Equipment (PPE) and Handling
Before handling Vermistatin, it is imperative to be equipped with the appropriate personal

protective equipment. This minimizes the risk of exposure and ensures personal safety.

Handling Precautions:

Work in a well-ventilated area, preferably within a fume hood, to avoid the formation and

inhalation of dust and aerosols.[6]

Avoid contact with skin and eyes.[6]

Use non-sparking tools to prevent fire hazards caused by electrostatic discharge.[6]

Wash hands thoroughly after handling the substance.

Required Personal Protective Equipment:

Gloves: Wear chemical-impermeable gloves that have been inspected for integrity before

use.[6]

Eye Protection: Use tightly fitting safety goggles with side shields.[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator is necessary.[6]
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Protective Clothing: Wear fire/flame resistant and impervious clothing.[6]

Step-by-Step Disposal Procedure
The disposal of Vermistatin and its contaminated materials must be conducted in accordance

with local, state, and federal regulations for hazardous waste.

Step 1: Containment of Waste

Collect all waste materials, including unused Vermistatin, contaminated labware (e.g., vials,

pipette tips), and disposable PPE (e.g., gloves, absorbent pads), in a designated and clearly

labeled hazardous waste container.

Ensure the waste container is compatible with the chemical properties of Vermistatin.

Do not mix Vermistatin waste with other chemical waste streams unless explicitly permitted

by your institution's hazardous waste management plan.

Step 2: Labeling and Storage of Waste

The hazardous waste container must be securely closed and properly labeled with a

hazardous waste tag.

Store the sealed container in a designated, well-ventilated, and secure waste accumulation

area, away from incompatible materials.[6]

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and disposal of the

Vermistatin waste.

Provide the EHS department or disposal company with accurate information about the waste

contents.

Spill and Emergency Procedures:

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[6]
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Remove all sources of ignition.[6]

Prevent further leakage or spillage if it is safe to do so.[6]

Do not allow the chemical to enter drains.[6]

For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.[6] Firefighters

should wear self-contained breathing apparatus.[6]

First Aid Measures
In case of accidental exposure, follow these first aid protocols:

After Skin Contact: Immediately take off contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor.[6]

After Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[6]

If Swallowed: Rinse your mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[6]

Visualizing the Disposal Workflow
To further clarify the proper disposal procedure for Vermistatin, the following diagram

illustrates the logical steps from handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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